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Compound of Interest

Ethyl 2-acetoxy-2-

Compound Name:

methylacetoacetate
CAS No.: 25409-39-6
Cat. No.: B1594598

Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development on the physical constants and properties of Ethyl 2-
acetoxy-2-methylacetoacetate. The information presented herein is curated to provide not
only foundational data but also insights into its practical application and handling.

Compound Identification and Structure

Ethyl 2-acetoxy-2-methylacetoacetate, with the CAS Number 25409-39-6, is a keto ester
derivative. Its molecular structure consists of a central acetoacetate core, substituted with a
methyl group and an acetoxy group at the alpha position. This unique arrangement of
functional groups imparts specific chemical reactivity and physical properties that are of interest
in various synthetic applications.

Molecular Formula: CoH140s Molecular Weight: 202.20 g/mol Synonyms: Ethyl 2-acetyllactate
acetate

Caption: Chemical structure of Ethyl 2-acetoxy-2-methylacetoacetate.
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Physical and Chemical Properties

The physical constants of a compound are critical for its handling, purification, and use in
reactions. The properties of Ethyl 2-acetoxy-2-methylacetoacetate are summarized in the

table below.
Property Value Source
Form Liquid
Boiling Point 80-84 °C at 1 mmHg [1]
Density 1.079 g/mL at 25 °C [1]
Refractive Index (n20/D) 1.428 [1]
Flash Point 104.00 °C (219.2 °F) - closed

cup

CAS Number 25409-39-6

These properties indicate that Ethyl 2-acetoxy-2-methylacetoacetate is a relatively high-
boiling liquid under atmospheric pressure, necessitating vacuum distillation for purification to
avoid decomposition. Its density is slightly greater than water.

Handling and Storage

Proper handling and storage are paramount for maintaining the integrity of the compound and
ensuring laboratory safety.

Storage: It is recommended to store Ethyl 2-acetoxy-2-methylacetoacetate in a cool, dry, and
well-ventilated area. The storage class for this combustible liquid is 10.

Personal Protective Equipment (PPE): When handling this compound, appropriate personal
protective equipment, including eyeshields and gloves, should be worn to prevent skin and eye
contact.

Synthetic Applications
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Ethyl 2-acetoxy-2-methylacetoacetate serves as a versatile intermediate in organic
synthesis.

Preparation of 2-Acetolactate

A notable application of this compound is in the preparation of 2-acetolactate through
hydrolysis with sodium hydroxide (NaOH).[1] This reaction is significant as 2-acetolactate is a
key intermediate in the biosynthesis of branched-chain amino acids.

Click to download full resolution via product page

Caption: Workflow for the hydrolysis of Ethyl 2-acetoxy-2-methylacetoacetate.

Use in Microbiological Studies

The compound has also been utilized in the isolation and characterization of novel thermophilic
bacteria, such as Geobacillus sp., for the production of acetoin and 2,3-butanediol.[1] This
highlights its utility as a substrate in microbial fermentation processes.

Experimental Protocols

This section would typically contain detailed, step-by-step methodologies for key experiments.
Due to the nature of this response, a generalized protocol for its synthesis is outlined below.
For specific experimental details, consulting the primary literature is recommended.

Generalized Synthesis via Acylation:

A common route to a-acetoxy-3-keto esters involves the acylation of the corresponding a-
hydroxy-p-keto ester. The synthesis of Ethyl 2-acetoxy-2-methylacetoacetate can be
envisioned to follow a similar pathway.
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Caption: Generalized workflow for the synthesis of Ethyl 2-acetoxy-2-methylacetoacetate.

Conclusion

Ethyl 2-acetoxy-2-methylacetoacetate is a valuable chemical entity with well-defined physical
properties. Its utility in both synthetic organic chemistry and microbiological applications
underscores its importance. A thorough understanding of its physical constants and handling
requirements is essential for its effective and safe use in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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